![molecular formula C9H9BrO2 B6281414 rac-(3R,4R)-3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol CAS No. 1820580-17-3](/img/no-structure.png)
rac-(3R,4R)-3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol
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Overview
Description
Rac-(3R,4R)-3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol, commonly known as rac-BDP, is an organic compound that has been used in organic synthesis and as a research tool in scientific studies. Rac-BDP is a chiral molecule with two different enantiomers, (3R,4R)- and (3S,4S)-, which have different physical and chemical properties. Rac-BDP has a wide range of applications in organic synthesis, particularly in the synthesis of pharmaceuticals, and has been used in various scientific studies to investigate the mechanism of action and biochemical and physiological effects of various compounds.
Mechanism of Action
Rac-BDP acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition results in an increase in the concentration of acetylcholine in the synaptic cleft, which increases the excitatory postsynaptic potential of the neuron.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-BDP are largely dependent on the concentration of the compound used and the duration of exposure. At low concentrations, rac-BDP has been shown to increase the excitability of neurons and to promote the release of neurotransmitters such as acetylcholine, dopamine, and serotonin. At higher concentrations, it has been shown to inhibit the enzyme acetylcholinesterase, resulting in an increase in the concentration of acetylcholine in the synaptic cleft. This inhibition of acetylcholinesterase can lead to an increase in the excitability of neurons and can also result in an increase in the release of neurotransmitters.
Advantages and Limitations for Lab Experiments
Rac-BDP has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. Additionally, it is a chiral molecule and can be used to study the effects of different enantiomers on the biochemical and physiological effects of various compounds. However, rac-BDP is a relatively unstable compound and can degrade quickly in the presence of light and oxygen. Additionally, it is a highly reactive compound and can react with other compounds in the presence of heat or light.
Future Directions
Rac-BDP has a wide range of potential applications in the field of organic synthesis and in scientific research. Future research should focus on the development of methods to synthesize rac-BDP in a more efficient and cost-effective manner. Additionally, further research should be conducted to investigate the biochemical and physiological effects of rac-BDP at different concentrations and exposure times. Furthermore, research should be conducted to investigate the potential applications of rac-BDP in the field of drug development and drug delivery. Finally, research should be conducted to investigate the potential applications of rac-BDP in the field of medical diagnostics and imaging.
Synthesis Methods
Rac-BDP can be synthesized from the reaction of 4-bromo-3,4-dihydro-2H-1-benzopyran with a racemic mixture of bromoacetaldehyde. This reaction is carried out in the presence of a base such as sodium hydroxide and a solvent such as ethanol. The reaction is typically carried out at room temperature and the product is isolated by column chromatography.
Scientific Research Applications
Rac-BDP has been used in various scientific studies to investigate the mechanism of action and biochemical and physiological effects of various compounds. It has been used in the synthesis of pharmaceuticals, such as anticonvulsants, and in studies of the pharmacokinetics and pharmacodynamics of drugs. It has also been used to study the effects of drugs on the central nervous system, as well as the effects of drugs on the cardiovascular system. Additionally, rac-BDP has been used in studies of the metabolism of drugs, as well as in studies of the pharmacokinetics and pharmacodynamics of drugs.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-3-bromo-3,4-dihydro-2H-1-benzopyran-4-ol involves the bromination of a dihydrobenzopyran intermediate. The dihydrobenzopyran intermediate can be synthesized through a Grignard reaction followed by cyclization. The final product can be obtained through the bromination of the dihydrobenzopyran intermediate.", "Starting Materials": [ "4-bromo-2-methylphenylmagnesium bromide", "2,3-dihydrobenzopyran-4-one", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Synthesis of dihydrobenzopyran intermediate", "Add 4-bromo-2-methylphenylmagnesium bromide to a solution of 2,3-dihydrobenzopyran-4-one in dry diethyl ether at 0°C.", "Stir the mixture for 2 hours at room temperature.", "Add ice to the mixture and then hydrochloric acid to quench the reaction.", "Extract the product with ethyl acetate and dry over sodium sulfate.", "Step 2: Bromination of dihydrobenzopyran intermediate", "Dissolve the dihydrobenzopyran intermediate in dry ethyl acetate.", "Add bromine dropwise to the solution at 0°C.", "Stir the mixture for 2 hours at room temperature.", "Quench the reaction with sodium hydroxide.", "Extract the product with ethyl acetate and dry over sodium sulfate.", "Purify the product through column chromatography." ] } | |
CAS RN |
1820580-17-3 |
Molecular Formula |
C9H9BrO2 |
Molecular Weight |
229.1 |
Purity |
95 |
Origin of Product |
United States |
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